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butylisoxazole-3-carboxylate
For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl 5-tert-butylisoxazole-3-carboxylate is a heterocyclic compound belonging to the

isoxazole class of molecules. This technical guide provides a comprehensive overview of its

physical and chemical properties, a detailed experimental protocol for its synthesis, and a

summary of its known spectral data. While direct biological activity and specific signaling

pathway involvement for this particular molecule are not extensively documented in publicly

available literature, this guide also touches upon the broader context of isoxazole derivatives in

drug discovery and their known immunoregulatory and other biological activities. This

document is intended to serve as a foundational resource for researchers and professionals

engaged in the fields of medicinal chemistry, organic synthesis, and drug development.

Chemical and Physical Properties
Ethyl 5-tert-butylisoxazole-3-carboxylate is a colorless oil. A summary of its known and

predicted physical and chemical properties is presented in the tables below.

Table 1: General and Physical Properties
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Property Value Reference

Molecular Formula C₁₀H₁₅NO₃ [1]

Molecular Weight 197.23 g/mol [1]

Appearance Colorless oil [2]

Boiling Point Data not available

Density Data not available

Refractive Index Data not available

Solubility Data not available

pKa Data not available

Table 2: Spectral Data

Spectrum Type Data Reference

¹H NMR (500 MHz, CDCl₃)
δ 6.37 (s, 1H), 4.43 (q, 2H),

1.41 (t, 3H), 1.37 (s, 9H)
[2]

¹³C NMR Data not available

Infrared (IR) Data not available

Mass Spectrometry (MS) Data not available

Experimental Protocols
Synthesis of Ethyl 5-tert-butylisoxazole-3-carboxylate
The following protocol is a general procedure for the synthesis of Ethyl 5-tert-butylisoxazole-
3-carboxylate.[2]

Materials:

tert-butyl alkenone
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Anhydrous ethanol

Anhydrous Tetrahydrofuran (THF)

Hydroxylamine hydrochloride

Molecular sieves

Dichloromethane

Anhydrous sodium sulfate

Silica gel for column chromatography

Procedure:

Dissolve tert-butyl alkenone (6.00 g, 30.0 mmol) in a 1:1 mixture of anhydrous ethanol and

THF (70 mL) in a round-bottom flask.

Stir the solution at room temperature.

Add hydroxylamine hydrochloride (2.29 g, 33.0 mmol) to the solution.

Stir the resulting mixture under a nitrogen atmosphere for 12 hours.

Transfer the mixture to a Soxhlet extractor fitted with molecular sieves.

Heat the mixture to reflux for 2 hours.

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the solvent by evaporation under reduced pressure.

Add water (100 mL) to the residue and extract the aqueous mixture with dichloromethane (2

x 100 mL).

Combine the organic phases and dry over anhydrous sodium sulfate.

Concentrate the organic solution under reduced pressure.
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Purify the crude product by silica gel column chromatography to yield Ethyl 5-tert-
butylisoxazole-3-carboxylate as a colorless oil (3 g, 51% yield).[2]

Experimental Workflow:

Reaction Work-up & Purification

tert-butyl alkenone +
Hydroxylamine hydrochloride

in EtOH/THF

Stir at RT
12 hours
under N2

Reflux with
molecular sieves

2 hours
Solvent Evaporation Aqueous Work-up &

DCM Extraction Drying (Na2SO4) Concentration Silica Gel
Chromatography Ethyl 5-tert-butylisoxazole-3-carboxylate

Click to download full resolution via product page

A flowchart illustrating the synthesis and purification of Ethyl 5-tert-butylisoxazole-3-
carboxylate.

Biological Activity and Signaling Pathways
While specific studies on the biological activity of Ethyl 5-tert-butylisoxazole-3-carboxylate
are not readily available, the isoxazole scaffold is a well-recognized pharmacophore in drug

discovery. Isoxazole derivatives have been reported to exhibit a wide range of biological

activities, including immunoregulatory, anti-inflammatory, and antimicrobial properties.[3][4]

For instance, some isoxazole chalcone derivatives have been shown to enhance

melanogenesis through the Akt/GSK3β/β-catenin signaling pathway, suggesting potential

applications in treating conditions like vitiligo.[5] The general mechanism involves the

modulation of key signaling proteins that lead to the activation of transcription factors

responsible for melanogenesis.

Hypothetical Signaling Pathway Involvement of an Isoxazole Derivative:
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A generalized diagram of the Akt/GSK3β/β-catenin signaling pathway potentially modulated by
isoxazole derivatives.

Conclusion
Ethyl 5-tert-butylisoxazole-3-carboxylate is a readily synthesizable isoxazole derivative.

While a complete physicochemical and biological profile is yet to be established in the public

domain, its structural features suggest it could be a valuable building block in medicinal

chemistry. Further research is warranted to fully elucidate its properties and potential

applications, particularly in the context of the diverse biological activities exhibited by the

broader class of isoxazole-containing compounds. This guide serves as a starting point for

researchers interested in exploring the potential of this and related molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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